Cas no 1781775-29-8 (4-bromo-3,5-dimethylthiophene-2-carboxylic acid)

• Product Name: 4-bromo-3,5-dimethylthiophene-2-carboxylic acid
• CAS No: 1781775-29-8
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• CID: 5404263
• PubChem ID: 67515345
• Update Time: 2025-06-14

4-bromo-3,5-dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dimethylthiophene-2-carboxylic acid

• Inchi： 1S/C7H7BrO2S/c1-3-5(8)4(2)11-6(3)7(9)10/h1-2H3,(H,9,10)
• InChI Key： GFQWFEFERRBZGH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C)=C(Br)C=1C

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-bromo-3,5-dimethylthiophene-2-carboxylic acid

Comprehensive Overview of 4-bromo-3,5-dimethylthiophene-2-carboxylic acid (CAS No. 1781775-29-8)

4-bromo-3,5-dimethylthiophene-2-carboxylic acid (CAS No. 1781775-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 4-position and methyl groups at the 3- and 5-positions, along with a carboxylic acid functional group. Its structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of heterocyclic compounds.

The compound's relevance has surged due to the growing demand for sulfur-containing heterocycles in drug discovery. Researchers are increasingly exploring thiophene-based scaffolds for their potential in targeting enzymes and receptors associated with inflammatory and metabolic disorders. For instance, 4-bromo-3,5-dimethylthiophene-2-carboxylic acid has been investigated as a precursor in the synthesis of small-molecule inhibitors, which are pivotal in oncology and immunology research. This aligns with the current trend of precision medicine, where tailored therapeutics are designed to address specific molecular pathways.

From a synthetic chemistry perspective, the bromine atom in 4-bromo-3,5-dimethylthiophene-2-carboxylic acid offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are critical for constructing complex architectures in medicinal chemistry. Additionally, the carboxylic acid moiety enables conjugation with amines or alcohols, facilitating the creation of amides or esters—common motifs in prodrug design and bioconjugation strategies.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward green chemistry principles, researchers are optimizing synthetic routes to 4-bromo-3,5-dimethylthiophene-2-carboxylic acid to minimize waste and energy consumption. Catalytic methods and solvent-free reactions are being explored to enhance the compound's atom economy, a key metric in sustainable synthesis. This focus resonates with broader societal concerns about eco-friendly manufacturing and carbon footprint reduction.

Analytical characterization of 4-bromo-3,5-dimethylthiophene-2-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for its application in high-value research. The compound's stability under various conditions is another area of investigation, particularly for storage and transportation in the pharmaceutical supply chain.

In summary, 4-bromo-3,5-dimethylthiophene-2-carboxylic acid (CAS No. 1781775-29-8) represents a multifaceted tool in modern chemistry. Its utility spans drug development, material science, and sustainable synthesis, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to uncover new applications for thiophene derivatives, this compound is poised to remain a focal point in innovation.